Cas no 7470-16-8 (6-methoxyphenanthren-9-amine)

6-methoxyphenanthren-9-amine structure
6-methoxyphenanthren-9-amine structure
Product Name:6-methoxyphenanthren-9-amine
CAS No:7470-16-8
MF:C15H13NO
MW:223.269823789597
CID:580007
PubChem ID:345094
Update Time:2025-04-19

6-methoxyphenanthren-9-amine Chemical and Physical Properties

Names and Identifiers

    • 6-methoxyphenanthren-9-amine
    • 10-Amino-3-methoxy-phenanthren
    • 6-methoxy-[9]phenanthrylamine
    • AC1L821J
    • AG-G-97222
    • CTK2I0797
    • NSC402376
    • NSC-402376
    • DTXSID60322932
    • 7470-16-8
    • Inchi: 1S/C15H13NO/c1-17-11-6-7-13-14(9-11)12-5-3-2-4-10(12)8-15(13)16/h2-9H,16H2,1H3
    • InChI Key: BILXUJZPYLFSOK-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC2=C(C=C3C=CC=CC3=C2C=1)N

Computed Properties

  • Exact Mass: 223.09979
  • Monoisotopic Mass: 223.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 35.2Ų

Experimental Properties

  • PSA: 35.25
  • LogP: 4.16500
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